3-(2-Fluorophenyl)-5-(trifluoromethyl)picolinic acid

• IUPAC Name: 3-(2-fluorophenyl)-5-(trifluoromethyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C13H7F4NO2/c14-10-4-2-1-3-8(10)9-5-7(13(15,16)17)6-18-11(9)12(19)20/h1-6H,(H,19,20)
• InChI Key: MFNUXCDBZHLWEA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=C(N=CC(=C2)C(F)(F)F)C(=O)O)F
• Molecular Formula: C13H7F4NO2
• Molecular Weight: 285.19 g/mol
• CAS No.: 1214351-41-3

Description

The compound seems to be a fluorinated aromatic compound, which are often used in pharmaceuticals and agrochemicals due to their unique properties.

Synthesis Analysis

While specific synthesis methods for “3-(2-Fluorophenyl)-5-(trifluoromethyl)picolinic acid” were not found, similar compounds often involve processes like catalytic protodeboronation of boronic esters.

Molecular Structure Analysis

The molecular structure of similar compounds often involves a fluorinated aromatic ring, which can have unique electronic properties.

Chemical Reactions Analysis

Reactions involving similar compounds often proceed smoothly under transition-metal and base-free conditions, affording the expected products in good to excellent yields.

Physical And Chemical Properties Analysis

Fluorinated compounds often have unique physical and chemical properties, such as high thermal and chemical stability.

Future Directions

Fluorinated compounds are of significant interest in various fields, including pharmaceuticals and agrochemicals, and research into new synthesis methods and applications is ongoing.